Cas no 6241-29-8 (HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE)

HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE is a specialized organic compound featuring a hydroxylamine moiety substituted with a naphthalenylmethyl group, in its hydrochloride salt form. This reagent is primarily utilized in synthetic organic chemistry for the selective protection of carbonyl groups and as a nucleophile in the formation of oximes and other hydroxylamine derivatives. The hydrochloride salt enhances its stability and solubility in polar solvents, facilitating handling and storage. Its naphthalene backbone may contribute to unique reactivity in aromatic systems, making it valuable for targeted synthetic applications. The compound is typically employed under controlled conditions due to its sensitivity to moisture and heat.
HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE structure
6241-29-8 structure
Product Name:HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE
CAS No:6241-29-8
MF:C11H12ClNO
MW:209.672081947327
MDL:MFCD34178918
CID:3442323
PubChem ID:22605249
Update Time:2025-05-20

HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

    • HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE
    • O-(Naphthalen-1-ylmethyl)hydroxylamine hydrochloride
    • GAA24129
    • SY281573
    • G61180
    • 6241-29-8
    • o-(1-naphthylmethyl)hydroxylamine hydrochloride
    • SCHEMBL6681283
    • MFCD34178918
    • MDL: MFCD34178918
    • Inchi: 1S/C11H11NO.ClH/c12-13-8-10-6-3-5-9-4-1-2-7-11(9)10;/h1-7H,8,12H2;1H
    • InChI Key: RUGDBRVEODTQSD-UHFFFAOYSA-N
    • SMILES: Cl.O(CC1C=CC=C2C=CC=CC=12)N

Computed Properties

  • Exact Mass: 209.0607417Da
  • Monoisotopic Mass: 209.0607417Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.3Ų

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Additional information on HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE

Comprehensive Overview of HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE (CAS No. 6241-29-8)

HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE (CAS No. 6241-29-8) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, often referred to as Naphthalenylmethyl hydroxylamine hydrochloride, plays a critical role in synthetic chemistry, particularly in the formation of oximes and other nitrogen-containing derivatives. Its unique structure, combining a naphthalene ring with a hydroxylamine moiety, makes it a valuable intermediate for developing advanced materials and bioactive molecules.

In recent years, the demand for HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE has surged due to its applications in drug discovery and agrochemical synthesis. Researchers are increasingly exploring its potential in creating novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics. The compound's ability to act as a nitrogen source in reactions has also garnered attention in the field of catalysis, where efficiency and selectivity are paramount.

One of the trending topics in organic chemistry is the development of green synthesis methods. HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE is being studied for its compatibility with sustainable reaction conditions, such as aqueous media or solvent-free systems. This aligns with the global push toward environmentally friendly chemistry, reducing waste and energy consumption. Scientists are also investigating its role in photocatalysis, a cutting-edge area that leverages light energy to drive chemical transformations.

The compound's physicochemical properties, including solubility and stability, are frequently discussed in academic forums. For instance, its hydrochloride salt form enhances solubility in polar solvents, making it easier to handle in laboratory settings. This characteristic is particularly beneficial for high-throughput screening in drug development, where rapid dissolution and consistent performance are essential. Additionally, its crystalline structure has been analyzed using X-ray diffraction, providing insights into molecular packing and intermolecular interactions.

Another area of interest is the compound's potential in material science. HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE can serve as a precursor for functionalized polymers and coordination complexes. These materials have applications in optoelectronics and sensors, where precise molecular design is crucial. The integration of naphthalene-based units into polymers can enhance thermal stability and optical properties, making them suitable for advanced technologies.

From a safety perspective, proper handling and storage of HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE are emphasized in literature. While it is not classified as a hazardous material under standard regulations, best practices for laboratory safety should always be followed. This includes using personal protective equipment (PPE) and working in well-ventilated areas. The compound's MSDS (Material Safety Data Sheet) provides detailed guidelines for safe usage, ensuring compliance with occupational health standards.

In summary, HYDROXYLAMINE, O-(1-NAPHTHALENYLMETHYL)-, HYDROCHLORIDE (CAS No. 6241-29-8) is a versatile and impactful compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features and reactivity. As research continues to uncover new uses, this compound will likely remain a focal point in synthetic chemistry and industrial applications. For researchers and manufacturers, understanding its properties and potential is key to leveraging its full capabilities.

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